Cas no 2595-07-5 (Allyl b-D-galactopyranoside)

Allyl b-D-galactopyranoside structure
Allyl b-D-galactopyranoside structure
Product name:Allyl b-D-galactopyranoside
CAS No:2595-07-5
MF:C9H16O6
MW:220.21974
MDL:MFCD08274511
CID:43216
PubChem ID:11020396

Allyl b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5R,6R)-2-(Allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • All-beta-D-Gal
    • ALLYL-BETA-D-GALACTOPYRANOSIDE
    • Allyl D-galactopyranoside
    • D-galactopyranoside, 2-propen-1-yl
    • Allyl b-galactopyranoside
    • 2595-07-5
    • (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol
    • s11563
    • beta-D-Galactopyranoside, 2-propen-1-yl
    • ALLYL-BETA-GALACTOPYRANOSIDE
    • CHEMBL4213920
    • Allyl -D-galactopyranoside
    • allyl beta-d-galactopyranoside
    • AKOS015919322
    • W-200572
    • MFCD08274511
    • SCHEMBL1445766
    • Allyl b-D-galactopyranoside
    • (2R,3R,4S,5R,6R)-2-(HYDROXYMETHYL)-6-(PROP-2-EN-1-YLOXY)OXANE-3,4,5-TRIOL
    • XJNKZTHFPGIJNS-QMGXLNLGSA-N
    • MDL: MFCD08274511
    • Inchi: InChI=1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6+,7+,8-,9-/m1/s1
    • InChI Key: XJNKZTHFPGIJNS-QMGXLNLGSA-N
    • SMILES: C=CCO[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 220.095
  • Monoisotopic Mass: 220.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 99.4A^2

Experimental Properties

  • Density: 1.37
  • Boiling Point: 415°Cat760mmHg
  • Flash Point: 204.8°C
  • Refractive Index: 1.549
  • PSA: 99.38000
  • LogP: -2.01110

Allyl b-D-galactopyranoside Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
A2617151-1g
Allylβ-D-Galactopyranoside
2595-07-5 ≥98%
1g
RMB 687.20 2025-02-21
Ambeed
A208013-250mg
(2R,3R,4S,5R,6R)-2-(Allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
2595-07-5 98%
250mg
$21.0 2025-02-21
Ambeed
A208013-1g
(2R,3R,4S,5R,6R)-2-(Allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
2595-07-5 98%
1g
$83.0 2025-02-21
abcr
AB176086-1 g
Allyl-beta-D-galactopyranoside; .
2595-07-5
1 g
€178.70 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A886518-250mg
Allyl β-D-Galactopyranoside
2595-07-5 ≥98%
250mg
¥286.00 2022-09-29
abcr
AB176086-250 mg
Allyl-beta-D-galactopyranoside; .
2595-07-5
250 mg
€104.20 2023-07-20
Biosynth
MA04242-2 g
Allyl β-D-galactopyranoside
2595-07-5
2g
$228.70 2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1168823-250mg
Allyl β-D-galactopyranoside
2595-07-5 97%
250mg
¥84.00 2023-11-21
Aaron
AR002RV8-100mg
β-D-Galactopyranoside, 2-propen-1-yl
2595-07-5 97%
100mg
$5.00 2025-01-21
Aaron
AR002RV8-1g
β-D-Galactopyranoside, 2-propen-1-yl
2595-07-5 97%
1g
$44.00 2025-01-21

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Amadis Chemical Company Limited
(CAS:2595-07-5)Allyl b-D-galactopyranoside
A818101
Purity:99%
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Price ($):260.0